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Compound of Interest

Compound Name: IMR-1

Cat. No.: B1671805

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the preparation and use of IMR-1,
a small molecule inhibitor of the Notch signaling pathway. IMR-1 functions by disrupting the
recruitment of Mastermind-like 1 (Maml1) to the Notch transcriptional activation complex,
subsequently attenuating the transcription of Notch target genes.[1][2][3] This document offers
detailed protocols for preparing IMR-1 stock solutions, relevant chemical and physical
properties, and its mechanism of action, intended for researchers in cancer biology, stem cell
research, and drug development.

Introduction to IMR-1

IMR-1 is a valuable research tool for studying cellular processes regulated by the Notch
signaling pathway, which is crucial in cell fate determination, proliferation, and differentiation.[2]
Dysregulation of the Notch pathway is implicated in various cancers, making IMR-1 a
compound of interest for oncological research.[4][5][6] It has been demonstrated to inhibit the
growth of Notch-dependent cancer cell lines and suppress tumor growth in patient-derived
xenograft models.[2][4] Notably, IMR-1 is a pro-drug that is metabolized in vivo to its more
potent acid metabolite, IMR-1A.[2][7]

Chemical and Physical Properties
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A clear understanding of the physicochemical properties of IMR-1 is essential for its proper
handling and use in experimental settings.

Property Value Reference

2-[2-Methoxy-4-[(4-0x0-2-
thioxo-5-

thiazolidinylidene)methyl]phen

Synonyms ) )
oxy]-acetic acid ethyl ester,
Inhibitor of Mastermind
Recruitment-1

Molecular Formula C15H15NOsS2

Molecular Weight 353.41 g/mol

Appearance White to beige powder

CAS Number 310456-65-6

Solubility and Stock Solution Preparation

Proper preparation of stock solutions is critical for accurate and reproducible experimental

results.
Solvent Solubility Concentration Reference
DMSO Clear solution 20 mg/mL
70 mg/mL (198.07
DMSO [8]
mM)
Water Insoluble [8]
Ethanol Insoluble [8]

Protocol: Preparation of a 10 mM IMR-1 Stock
Solution in DMSO

Materials:
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IMR-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

e Weighing IMR-1: Carefully weigh out the desired amount of IMR-1 powder using a calibrated
precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.53
mg of IMR-1 (Molecular Weight = 353.41 g/mol ).

e Dissolving in DMSO: Add the weighed IMR-1 powder to a sterile amber vial. Using a
calibrated micropipette, add the calculated volume of anhydrous DMSO. For a 10 mM
solution, if you weighed 3.53 mg of IMR-1, add 1 mL of DMSO.

e Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the IMR-1 is
completely dissolved and the solution is clear. Gentle warming (e.g., in a 37°C water bath)
may be used to aid dissolution if necessary, but avoid excessive heat.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber
microcentrifuge tubes.[1]

o Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 year) or at
-80°C for long-term storage (up to 2 years).[1][7]

Note: It is recommended to use fresh DMSO as it can be hygroscopic, and absorbed moisture
can reduce the solubility of the compound.[8][9]
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Mechanism of Action: Inhibition of the Notch
Signaling Pathway

IMR-1 exerts its inhibitory effect on the Notch signaling pathway by preventing the formation of
the Notch transcriptional activation complex.
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Caption: IMR-1 inhibits Notch signaling by preventing Maml1 recruitment to the NTC.

Experimental Workflow: From Stock Solution to
Cellular Assay

The following diagram outlines a typical workflow for utilizing the prepared IMR-1 stock solution
in a cell-based experiment.
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Caption: Workflow for using IMR-1 in cell-based assays.

In Vitro and In Vivo Applications

IMR-1 has been effectively used in a variety of experimental models to probe the function of the
Notch pathway.
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Typical
o . Observed
Application Model System  Concentration/ Reference
Effect
Dose
Inhibition of
Notch-dependent )
) colony formation,
i cancer cell lines
In Vitro 25-40 uM decreased Notch  [2][10]
(e.g., 786-0,
target gene
OE33)

transcription

Inhibition of
) Notch-dependent o
In Vitro ] ICs0 of 26 uM transcriptional [1]8]
cancer cell lines o
activation

Patient-derived
15 mg/kg (i.p. for  Inhibition of

In Vivo xenograft (PDX) [1][4]
28 days) tumor growth
models
) Zebrafish Disruption of
In Vivo 40 pyM ] ) 2]
embryos somite formation

Safety and Handling

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and gloves, when handling IMR-1 powder and solutions.

» Handling: Avoid inhalation of the powder and contact with skin and eyes.

o Disposal: Dispose of waste in accordance with institutional and local regulations for chemical

waste.

Disclaimer: This document is intended for research use only. IMR-1 is not for human or
veterinary use. The information provided is based on currently available literature and should
be used as a guide. Researchers should always consult the manufacturer's safety data sheet
(SDS) and perform their own optimization for specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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